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Compound of Interest

Compound Name: 4-DAMP

Cat. No.: B033120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of 4-DAMP (1,1-dimethyl-4-diphenylacetoxypiperidinium iodide),

a potent and selective antagonist of the M3 muscarinic acetylcholine receptor. Adherence to

this protocol will ensure the accurate and reproducible preparation of 4-DAMP for use in

various research and drug development applications.

Introduction
4-DAMP is a quaternary ammonium compound widely used in pharmacology and neuroscience

to study the function and regulation of M3 muscarinic receptors.[1][2][3] It also exhibits a high

affinity for the M5 receptor subtype.[1][4] Accurate preparation of stock solutions is critical for

obtaining reliable and consistent experimental results. This document outlines the necessary

materials, equipment, and procedures for preparing a 4-DAMP stock solution.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 4-DAMP is essential for

its proper handling and storage. Key properties are summarized in the table below.
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Property Value References

Full Chemical Name

1,1-dimethyl-4-

diphenylacetoxypiperidinium

iodide

[2][3][5]

Synonyms
4-Diphenylacetoxy-N-

methylpiperidine methiodide
[1][6][7]

CAS Number 1952-15-4 [1][5][8]

Molecular Formula C₂₁H₂₆INO₂ [5]

Molecular Weight 451.34 g/mol [4][5][7]

Appearance White to off-white solid [4][7]

Solubility in DMSO 25 mM - 100 mM [1][8][9]

Solubility in Ethanol ~25 mM [1]

Experimental Protocol: Preparation of a 10 mM 4-
DAMP Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 4-DAMP in dimethyl

sulfoxide (DMSO).

3.1. Materials

4-DAMP powder (CAS: 1952-15-4)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Microcentrifuge tubes (1.5 mL or 2.0 mL)

Pipette tips

Deionized water (for cleaning)

70% Ethanol (for cleaning)
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3.2. Equipment

Analytical balance

Vortex mixer

Calibrated micropipettes (P1000, P200, P20)

Fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

3.3. Procedure

Preparation: Don appropriate PPE and perform all weighing and solvent handling steps

within a fume hood.

Weighing 4-DAMP:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out 4.51 mg of 4-DAMP powder into the tared tube. Note: For different

desired concentrations, adjust the mass of 4-DAMP accordingly using the formula: Mass

(mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L).

Solvent Addition:

Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the microcentrifuge

tube containing the 4-DAMP powder.

Dissolution:

Cap the tube securely.

Vortex the solution for 30-60 seconds, or until the 4-DAMP powder is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

Gentle warming in a 37°C water bath can aid dissolution if necessary.[10]
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Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4][6][9]

Stability and Storage
Proper storage of both the solid compound and the prepared stock solution is crucial to

maintain its stability and activity.

Form
Storage
Temperature

Duration References

Solid Powder
Room Temperature or

-20°C

As per manufacturer's

recommendations
[9]

Stock Solution in

DMSO
-20°C Up to 1 month [4][6][9]

Stock Solution in

DMSO
-80°C Up to 6 months [4][6]

Important Considerations:

Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to degradation of

the compound.[4][6]

When retrieving a frozen aliquot, allow it to thaw completely at room temperature and vortex

briefly before use.

DMSO is hygroscopic; use anhydrous DMSO and keep containers tightly sealed to prevent

water absorption.
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Visualizations
5.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the 4-DAMP stock solution.

Workflow for Preparing 4-DAMP Stock Solution

Preparation (PPE, Fume Hood)

Weigh 4.51 mg of 4-DAMP

Add 1.0 mL of DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Preparing 4-DAMP Stock Solution.

5.2. Muscarinic Receptor Signaling Pathway
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4-DAMP is a selective antagonist of the M3 muscarinic acetylcholine receptor. The diagram

below provides a simplified overview of the M3 receptor signaling pathway that is inhibited by

4-DAMP.
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Simplified M3 Muscarinic Receptor Signaling Pathway
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Caption: Simplified M3 Muscarinic Receptor Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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